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Compound of Interest

Compound Name:
3-Chloro-4-(2-

chlorophenoxy)aniline

CAS No.: 56966-54-2

Cat. No.: B1330836

Get Quote

The Integrated Analytical Workflow
The characterization of a novel aniline derivative is not a linear process but an integrated

workflow. Each technique provides specific insights, and the results from one often inform the

experimental design of the next. The overall goal is to build a self-validating dataset that

confirms the intended structure and assesses its purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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